Cas no 2060000-55-5 ((5-chloropyridin-2-yl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (5-chloropyridin-2-yl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2060000-55-5
• MF: C₇H₉ClN₂OS
• MW: 204.677159070969
• MDL: MFCD30345159
• CID: 5239528
• PubChem ID: 165437985
• Update Time: 2023-11-24

(5-chloropyridin-2-yl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-308401
• 2060000-55-5
• (5-chloropyridin-2-yl)(ethyl)imino-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30345159
• Inchi： 1S/C7H9ClN2OS/c1-2-12(9,11)7-4-3-6(8)5-10-7/h3-5,9H,2H2,1H3
• InChI Key： NIDWUPXJXVTBPG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)S(CC)(=N)=O

Computed Properties

• Exact Mass: 204.0124118g/mol
• Monoisotopic Mass: 204.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 297.0±50.0 °C(Predicted)